Cas no 1391096-74-4 (2-2-(benzyloxy)phenylpiperidine)

2-2-(Benzyloxy)phenylpiperidine is a piperidine derivative featuring a benzyloxy-substituted phenyl group, which enhances its utility as an intermediate in organic synthesis and pharmaceutical research. The compound's structural motif, combining a piperidine core with an aromatic ether linkage, offers versatility in the development of bioactive molecules, particularly in CNS-targeting applications. Its benzyl-protected phenolic group provides stability under various reaction conditions, facilitating further functionalization. The compound is characterized by high purity and well-defined synthetic pathways, ensuring reproducibility in research settings. Its potential as a precursor for pharmacologically active agents makes it valuable in medicinal chemistry and drug discovery. Proper handling and storage are recommended to maintain its integrity.
2-2-(benzyloxy)phenylpiperidine structure
1391096-74-4 structure
Product Name:2-2-(benzyloxy)phenylpiperidine
CAS No:1391096-74-4
MF:C18H21NO
MW:267.365444898605
CID:6201612
PubChem ID:165662252
Update Time:2025-05-20

2-2-(benzyloxy)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 2-2-(benzyloxy)phenylpiperidine
    • 2-[2-(benzyloxy)phenyl]piperidine
    • 1391096-74-4
    • EN300-1865372
    • Inchi: 1S/C18H21NO/c1-2-8-15(9-3-1)14-20-18-12-5-4-10-16(18)17-11-6-7-13-19-17/h1-5,8-10,12,17,19H,6-7,11,13-14H2
    • InChI Key: OWGIZDPIFGXZLY-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC=C1C1CCCCN1

Computed Properties

  • Exact Mass: 267.162314293g/mol
  • Monoisotopic Mass: 267.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 21.3Ų

2-2-(benzyloxy)phenylpiperidine Pricemore >>

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Additional information on 2-2-(benzyloxy)phenylpiperidine

Exploring the Potential of 2-2-(Benzyloxy)Phenylpiperidine: A Comprehensive Overview

2-2-(Benzyloxy)Phenylpiperidine, also known by its CAS number 1391096-74-4, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in drug discovery and development. The benzyloxyphenylpiperidine moiety is a key structural feature that contributes to its versatile applications.

The synthesis of 2-2-(Benzyloxy)Phenylpiperidine involves a series of well-defined chemical reactions, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and scalable. These improvements have facilitated the exploration of this compound's potential in various therapeutic areas.

In recent studies, benzyloxyphenylpiperidine derivatives have shown promising results in modulating neurotransmitter systems, particularly dopamine and serotonin receptors. This makes them valuable candidates for treating neurological disorders such as Parkinson's disease and depression. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point of research, with studies employing computational models to predict its pharmacokinetic properties.

The structural flexibility of 2-2-(Benzyloxy)Phenylpiperidine allows for extensive chemical modification, enabling researchers to explore its potential as a scaffold for drug design. For instance, substituent effects on the piperidine ring have been investigated to enhance bioavailability and reduce off-target effects. These modifications have led to the development of analogs with improved pharmacodynamic profiles.

In addition to its pharmacological applications, benzyloxyphenylpiperidine has been studied for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic characteristics through structural adjustments, paving the way for potential applications in advanced materials.

The environmental impact of 2-2-(Benzyloxy)Phenylpiperidine is another area of growing interest. Studies have been conducted to assess its biodegradability and toxicity, particularly in aquatic environments. These findings are crucial for ensuring sustainable practices in its production and use.

In conclusion, 2-2-(Benzyloxy)Phenylpiperidine, with its CAS number 1391096-74-4, represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility and promising pharmacological properties make it a valuable asset in drug discovery and material science. As research continues to uncover new insights into its potential, this compound is poised to play a significant role in advancing both medicine and technology.

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